N1-(3-hydroxypropyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide
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Description
N1-(3-hydroxypropyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O6S and its molecular weight is 399.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
A novel approach to the synthesis of oxalamides, including derivatives similar to N1-(3-hydroxypropyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide, involves a one-pot synthetic process that enables the generation of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides. This method utilizes 3-(2-nitroaryl)oxirane-2-carboxamides through the Meinwald rearrangement and a novel rearrangement sequence, offering an operationally simple and high-yielding pathway for creating both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Chemical Structure and Properties
The structural analysis of compounds similar to this compound reveals detailed geometric relationships within their molecular framework. In particular, a study on N-(5-Chloro-2-hydroxyphenyl)-N′-(3-hydroxypropyl)oxalamide demonstrates the spatial arrangement of chlorohydroxyphenyl and oxalamide units, contributing to the understanding of supramolecular structures through classical hydrogen bonding (Wang et al., 2016).
Methodological Innovation
Innovative synthetic routes for creating 1,2-oxazinanes, which are closely related to the structural type of this compound, have been developed. These methods involve the use of Lewis acid-promoted regio- and stereo-selective nucleophilic ring-opening of 3,6-dihydro-1,2-oxazine oxides, providing a straightforward strategy for accessing functionalized 1,2-oxazinanes. This represents a significant advancement in synthetic and medicinal chemistry due to the potential applications of these heterocycles (Huang et al., 2019).
Properties
IUPAC Name |
N-(3-hydroxypropyl)-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O6S/c1-13-4-6-14(7-5-13)27(24,25)20-9-3-11-26-15(20)12-19-17(23)16(22)18-8-2-10-21/h4-7,15,21H,2-3,8-12H2,1H3,(H,18,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NISKBRNBVCPMBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.